Cas no 1361591-77-6 (5-Amino-2-(2,3,5-trichlorophenyl)pyridine-3-acetic acid)

• Product Name: 5-Amino-2-(2,3,5-trichlorophenyl)pyridine-3-acetic acid
• CAS No: 1361591-77-6
• MF: C₁₃H₉Cl₃N₂O₂
• MW: 331.581760168076
• CID: 4966892
• Update Time: 2025-06-14

5-Amino-2-(2,3,5-trichlorophenyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(2,3,5-trichlorophenyl)pyridine-3-acetic acid

• Inchi： 1S/C13H9Cl3N2O2/c14-7-3-9(12(16)10(15)4-7)13-6(2-11(19)20)1-8(17)5-18-13/h1,3-5H,2,17H2,(H,19,20)
• InChI Key： JORLEAZLULUTKC-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C(=CC(=CN=1)N)CC(=O)O)Cl)Cl

Computed Properties

• Exact Mass: 329.972961 g/mol
• Monoisotopic Mass: 329.972961 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 76.2
• Molecular Weight: 331.6

Additional information on 5-Amino-2-(2,3,5-trichlorophenyl)pyridine-3-acetic acid

5-Amino-2-(2,3,5-trichlorophenyl)pyridine-3-acetic acid (CAS No. 1361591-77-6): A Comprehensive Overview of Its Properties and Applications

The compound 5-Amino-2-(2,3,5-trichlorophenyl)pyridine-3-acetic acid (CAS No. 1361591-77-6) is a specialized chemical entity that has garnered significant attention in the fields of pharmaceutical research and organic synthesis. With its unique molecular structure featuring a pyridine core substituted with an acetic acid moiety and a 2,3,5-trichlorophenyl group, this compound exhibits intriguing chemical properties that make it a valuable intermediate in drug discovery and development. Researchers are particularly interested in its potential as a building block for bioactive molecules, given the prevalence of halogenated aromatic compounds in medicinal chemistry.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like 5-Amino-2-(2,3,5-trichlorophenyl)pyridine-3-acetic acid, especially as the demand for novel pharmaceutical intermediates continues to rise. The compound's CAS No. 1361591-77-6 serves as a unique identifier in chemical databases, facilitating its tracking in research publications and patent applications. Its structural features, including the amino group and carboxylic acid functionality, provide multiple sites for chemical modification, making it a versatile precursor in organic synthesis.

The synthesis of 5-Amino-2-(2,3,5-trichlorophenyl)pyridine-3-acetic acid typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. The presence of chlorine atoms on the phenyl ring contributes to the compound's stability and influences its electronic properties, which is particularly relevant for researchers studying structure-activity relationships in drug design. This aspect has become increasingly important as pharmaceutical companies seek to optimize lead compounds with improved pharmacokinetic profiles.

From an applications perspective, CAS No. 1361591-77-6 has shown promise in the development of small molecule therapeutics, particularly in areas such as inflammation and metabolic disorders. The compound's ability to serve as a scaffold for further derivatization aligns with current trends in fragment-based drug discovery, where researchers build complex molecules from simple, well-characterized fragments. This approach has gained traction in both academic and industrial settings as a strategy to accelerate the drug development process.

The physicochemical properties of 5-Amino-2-(2,3,5-trichlorophenyl)pyridine-3-acetic acid, including its solubility profile and stability under various conditions, are critical parameters for researchers considering its use in biological studies. These characteristics are frequently searched in scientific databases, reflecting the practical considerations that chemists face when working with this compound. The acetic acid moiety, in particular, offers opportunities for salt formation, which can be exploited to modify the compound's physical properties for specific applications.

In the context of green chemistry initiatives, researchers are exploring more sustainable synthetic routes to compounds like 5-Amino-2-(2,3,5-trichlorophenyl)pyridine-3-acetic acid. This aligns with broader industry trends toward environmentally friendly synthesis methods, which has become a hot topic in recent chemical literature. The halogenated nature of this compound presents both challenges and opportunities in terms of developing efficient and selective synthetic methodologies.

Analytical characterization of CAS No. 1361591-77-6 typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods are essential for verifying the compound's identity and purity, which are crucial considerations for researchers incorporating this material into their work. The availability of comprehensive analytical data has become increasingly important as quality standards in chemical research continue to rise.

The potential biological activities of 5-Amino-2-(2,3,5-trichlorophenyl)pyridine-3-acetic acid and its derivatives represent an active area of investigation. While the compound itself may not be biologically active, its structural features make it an attractive starting point for the development of enzyme inhibitors or receptor modulators. This approach is particularly relevant in the current pharmaceutical landscape, where there is growing interest in targeted therapies for complex diseases.

From a commercial perspective, the availability of 5-Amino-2-(2,3,5-trichlorophenyl)pyridine-3-acetic acid from chemical suppliers has facilitated its adoption in research programs worldwide. The compound's CAS registry number 1361591-77-6 serves as a key reference for procurement and regulatory compliance purposes. As the demand for specialized chemical building blocks increases, compounds like this are likely to see expanded use in both academic and industrial research settings.

Looking to the future, 5-Amino-2-(2,3,5-trichlorophenyl)pyridine-3-acetic acid may play a role in emerging areas of chemical research such as covalent inhibitor design and proteolysis targeting chimeras (PROTACs). These cutting-edge approaches in drug discovery often require precisely functionalized small molecules, making compounds with multiple reactive sites particularly valuable. The continued exploration of this chemical space reflects the dynamic nature of modern pharmaceutical research and the ongoing need for novel molecular scaffolds.